Cas no 1934893-58-9 (3-(Butan-2-yl)oxane-3-carbaldehyde)

• Product Name: 3-(Butan-2-yl)oxane-3-carbaldehyde
• CAS No: 1934893-58-9
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5692525
• PubChem ID: 131027376
• Update Time: 2025-09-26

3-(Butan-2-yl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Butan-2-yl)oxane-3-carbaldehyde
• EN300-1623482
• 1934893-58-9
• 3-Butan-2-yloxane-3-carbaldehyde
• 2H-Pyran-3-carboxaldehyde, tetrahydro-3-(1-methylpropyl)-

• Inchi： 1S/C10H18O2/c1-3-9(2)10(7-11)5-4-6-12-8-10/h7,9H,3-6,8H2,1-2H3
• InChI Key： IPXBUMIUJBYBIB-UHFFFAOYSA-N
• SMILES： O1CCCC(C=O)(C1)C(C)CC

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.994±0.06 g/cm3(Predicted)
• Boiling Point: 235.3±23.0 °C(Predicted)